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Compound of Interest

Compound Name: Bis(trimethoxysilylpropyl)amine

Cat. No.: B1216377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Bis(trimethoxysilylpropyl)amine (CAS No. 82985-35-1). The information is compiled from
various safety data sheets (SDS) to ensure a comprehensive understanding for professionals
in research and development.

Chemical Identification and Properties

Bis(trimethoxysilylpropyl)amine is an organosilane compound recognized for its bifunctional
nature, containing both amine and trimethoxysilyl groups.[1][2] This structure allows it to act as
a versatile coupling agent and adhesion promoter in various industrial applications.[2][3]

Synonyms: AMINOBIS(PROPYLTRIMETHOXYSILANE), Bis[3-(trimethoxysilyl)propyllamine,
Dynasylan 1124, Silquest A-1170[4][5][6]

Physical and Chemical Properties
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Property Value Source
Molecular Formula C12H31NO6SI2 41071
Molecular Weight 341.55 g/mol [51[7]
Physical State Liquid [41[8]

Colorless to light yellow clear

Appearance quid [7]
Boiling Point 152 °C @ 4-5 hPa [2][6]117]
Melting Point <0°C [61[7]
Flash Point 110 °C (closed cup) [7]
Density 1.04 g/cm3 at 25 °C (2171

Refractive Index

n20/D 1.432

[2]

Water Solubility

Reacts slowly with

water/moisture

[6]i8]

Hazard Identification and Classification

Bis(trimethoxysilylpropyl)amine is classified as a hazardous substance. The primary

hazards are related to its corrosive and irritant properties.

GHS Hazard Classification:

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard

H411: Toxic to aquatic life with

long lasting effects
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Sources:[1][4][8][9]

Hazard Pictograms:

e Corrosion (GHS05)[8]

o Exclamation Mark (GHSO07)[8]
e Environment (GHS09)[1][9]
Signal Word: Danger[8][9]

Toxicological Data

The following table summarizes the available acute toxicity data for
Bis(trimethoxysilylpropyl)amine. The experimental protocols for these studies are not
detailed in the provided safety data sheets but are based on standardized testing guidelines.

Route of Exposure Species Value

Oral (LD50) Rat 3600 pl/kg[4][8][10]
Oral (LD50) Rat 3780 mg/kg[9]
Dermal (LD50) Rabbit 11300 pl/kg[4][8][10]

Key Toxicological Effects:

Inhalation: May cause respiratory irritation with symptoms like coughing, headache, and
nausea.[4][8]

o Skin Contact: Causes skin irritation. A study on rabbits showed a moderate irritation effect
with 500 uL.[4][8]

o Eye Contact: Causes serious eye damage.[4][8][10] A study on rabbits indicated a severe
irritation effect with 5 uL.[4]

¢ Ingestion: Oral toxicity is associated with methanol, a hydrolysis product. Symptoms may
include nausea, vomiting, headache, and visual disturbances, with a possible delayed onset
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of up to 48 hours.[4][8]

o Chronic Exposure: On contact with water, this compound liberates methanol, which is known
to have chronic effects on the central nervous system.[8]

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of Bis(trimethoxysilylpropyl)amine is crucial to prevent exposure and adverse
health effects.

Engineering Controls

o Work in a well-ventilated area.[4][8][10]

¢ Provide local exhaust or general room ventilation to prevent the accumulation of vapors.[8]
[11]

o Emergency eye wash fountains and safety showers should be readily available in the
immediate vicinity of any potential exposure.[8][10][11]

| : . PPE)

PPE Type Specification

Chemical goggles. Contact lenses should not be

Eye/Face Protection
worn.[8][11]

Hand Protection Neoprene or nitrile rubber gloves.[8][11]

Skin and Body Protection Wear suitable protective clothing.[8][11]

NIOSH-certified combination organic vapor -
] ) amine gas (brown cartridge) respirator is
Respiratory Protection
recommended where exposure through

inhalation may occur.[8][11]

General Hygiene Measures

» Avoid all eye and skin contact and do not breathe vapor and mist.[4][8][10]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://s3.amazonaws.com/gelest/sds/SIB1833.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://www.benchchem.com/product/b1216377?utm_src=pdf-body
https://s3.amazonaws.com/gelest/sds/SIB1833.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1833.0_GHS%20EU_English.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1824.5-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1833.0_GHS%20EU_English.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1824.5-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1824.5-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1824.5-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1824.5-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1824.5-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1833.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1833.0_GHS%20EU_English.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Wash hands and other exposed areas with mild soap and water before eating, drinking, or
smoking, and when leaving work.[4][8][10]

e Wash contaminated clothing before reuse.[4][8][10]

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is essential.

Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep at rest
Inhalation in a position comfortable for breathing. If feeling

unwell, seek medical advice.[4][8]

Wash with plenty of soap and water. If skin
Skin Contact irritation occurs, get medical advice/attention.[4]

[8] Remove contaminated clothing.[8]

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if
Eye Contact . o

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[4][8]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.
Get medical advice/attention.[4][7][8]

Note to Physician: This product reacts with water in the stomach to form methanol. The
combination of visual disturbances, metabolic acidosis, and formic acid in the urine is evidence
of methanol poisoning. The therapeutic intravenous administration of ethanol can reduce the
production of methanol metabolites. Treatment should be based on blood methanol levels and
acid-base balance.[8]

Storage and Disposal

Proper storage and disposal are necessary to maintain the chemical's stability and to protect
the environment.
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Storage

o Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[4][7][8]
o Store away from heat, sparks, and open flames.[4][8]
e The material is moisture-sensitive.[7]

e Incompatible Materials: Acids, alcohols, moisture, oxidizing agents, peroxides, and water.[4]

[8]

Disposal

¢ Dispose of contents/container to a licensed waste disposal facility.[4][8]
» Do not allow the product to enter drains or public waters.[7][11]

Accidental Release and Fire-Fighting Measures
Accidental Release

o Evacuate unnecessary personnel.[8][11]

e Equip cleanup crew with proper protection.[8][11]

e Clean up spills as soon as possible, using an absorbent material to collect it.[8][11]

o Sweep or shovel spills into an appropriate container for disposal.[8][11]
Fire-Fighting

o Suitable Extinguishing Media: Water spray, foam, carbon dioxide, dry chemical.[8][11]
o Unsuitable Extinguishing Media: Do not use straight streams of water.[4]

o Fire Hazard: Irritating fumes and organic acid vapors may develop when the material is
exposed to elevated temperatures or open flame.[4][8][10]

 Firefighter Protection: Do not enter the fire area without proper protective equipment,
including respiratory protection.[8][11]
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Experimental Workflows and Diagrams

The following diagrams illustrate logical workflows for the safe handling and emergency
response for Bis(trimethoxysilylpropyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SIB1833.0-msds.pdf
https://www.tcichemicals.com/BE/en/sds/B2548_EU_6N.pdf
https://s3.amazonaws.com/gelest/sds/SIB1833.0_GHS%20EU_English.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1824.5-msds.pdf
https://www.benchchem.com/product/b1216377#bis-trimethoxysilylpropyl-amine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1216377#bis-trimethoxysilylpropyl-amine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1216377#bis-trimethoxysilylpropyl-amine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1216377#bis-trimethoxysilylpropyl-amine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

